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An In-Depth Technical Guide to N-Acylated
Alanine Derivatives

A-Level Heading: A Comprehensive Analysis of N-(Hydroxyacetyl)-L-alanine and its
Analogue, N-Acetyl-L-alanine

B-Level Heading: Introduction

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing a detailed overview of N-acylated alanine derivatives. The primary
focus of this document was to be N-(Hydroxyacetyl)-L-alanine. However, extensive searches
for this specific compound have yielded no readily available information regarding its CAS
number, molecular structure, or any associated experimental data in public chemical
databases.

Therefore, this guide will instead provide a comprehensive overview of the closely related and
well-documented analogue, N-Acetyl-L-alanine. This information is presented as a valuable
point of reference for researchers interested in the physicochemical and biological properties of
N-acylated amino acids. Additionally, brief details for another related compound, N-glycyl-L-
alanine, are provided for broader context.

B-Level Heading: Core Compound Profile: N-Acetyl-L-alanine
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N-Acetyl-L-alanine is the N-acetylated form of the nonessential amino acid L-alanine and is
considered an active endogenous metabolite.[1] It is classified as an N-acyl-L-alpha-amino
acid, which are compounds containing an alpha-amino acid with an acyl group at its terminal
nitrogen atom.[2]

C-Level Heading: Physicochemical Properties

The key physicochemical properties of N-Acetyl-L-alanine are summarized in the table below,
providing a clear reference for experimental design and computational modeling.

Property Value Source
CAS Number 97-69-8 [31[41[5]
Molecular Formula C5H9NO3 [41151[6]
Molecular Weight 131.13 g/mol [4][6]
(2S)-2-acetamidopropanoic
IUPAC Name _ [21[7]
acid
Melting Point 125 °C [4]
Appearance White Powder/Crystals [6]
Solubility Soluble in Water [3]
CC(=O)N--INVALID-LINK--
SMILES [6]
C(=0)0O
KTHDTJVBEPMMGL-
InChl Key [61[7]
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C-Level Heading: Molecular Structure

The molecular structure of N-Acetyl-L-alanine consists of an L-alanine core with an acetyl
group attached to the alpha-amino group. This modification alters the polarity and reactivity of
the amino acid.

B-Level Heading: Biological Significance and Applications
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N-Acetyl-L-alanine has been identified as a human and Saccharomyces cerevisiae metabolite.
[8] Its biological roles are diverse, and it has been implicated in several physiological and
pathological processes.

C-Level Heading: Role in Metabolism and Disease

Elevated urinary levels of N-acetyl-L-alanine are associated with mutations in the gene
encoding aminoacylase-1 (ACY1), an enzyme involved in the hydrolysis of N-acetylated
proteins.[3] Furthermore, decreased brain levels of N-acetyl-L-alanine have been observed in a
rat model of diabetic neuropathic pain.[3] In the context of immunology, it has been shown to
dysregulate human natural killer cell responses to Mycobacterium tuberculosis infection.[3]

C-Level Heading: Utility in Peptide Synthesis

In synthetic chemistry, N-Acetyl-L-alanine is utilized as a protected or modified amino acid in
solid-phase peptide synthesis (SPPS) and solution-phase synthesis.[9] The N-terminal acetyl
group acts as a protecting group, preventing unwanted reactions at the amino terminus during
the elongation of the peptide chain.[9] This acetylation can also enhance the stability of the
resulting peptide by protecting it from certain enzymatic degradation pathways, thereby
extending its biological half-life.[9]

B-Level Heading: Experimental Protocols

While specific experimental protocols for N-(Hydroxyacetyl)-L-alanine are unavailable, a
general procedure for the synthesis of a related compound, N-acetyl-N-methyl-L-alanine methyl
ester, is described below. This can serve as a methodological reference for the N-acetylation of
amino acid derivatives.

C-Level Heading: Synthesis of N-acetyl-N-methyl-L-alanine methyl ester

This protocol describes the acetylation of N-methyl-L-alanine methyl ester hydrochloride using
acetic anhydride and triethylamine.

o Materials:

o N-methyl-L-alanine methyl ester hydrochloride
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Chloroform

[e]

o

Acetic anhydride

[¢]

Triethylamine

Water

[¢]

[e]

Sodium hydrogen carbonate

o

Ethyl acetate

e Procedure:

o Dissolve 33.7 g (0.22 mole) of N-methyl-L-alanine methyl ester hydrochloride in 300 ml of
chloroform.

o Add 65 ml of acetic anhydride and 110 ml of triethylamine to the solution.
o Allow the mixture to stand at room temperature for 24 hours.

o Decompose the excess acetic anhydride with water and neutralize the mixture with
sodium hydrogen carbonate.

o Separate the chloroform layer and extract the aqueous layer with ethyl acetate (120 ml x
5).

o Combine the chloroform and ethyl acetate layers and concentrate under reduced pressure
to obtain a brown oil.

o Dissolve the oil in chloroform, wash with aqueous sodium hydrogen carbonate, and
concentrate under reduced pressure to yield N-acetyl-N-methyl-L-alanine methyl ester.[10]

B-Level Heading: Logical Workflow for Compound Analysis

The following diagram illustrates a typical workflow for the characterization and biological
screening of a novel N-acylated amino acid derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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